Cas no 877399-31-0 (tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate)

• Product Name: tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate
• CAS No: 877399-31-0
• MF: C₁₈H₃₀BN₃O₄
• MW: 363
• MDL: MFCD18383284
• CID: 2094262
• PubChem ID: 59599447
• Update Time: 2024-10-26

tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)azetidine-1-carboxylate
• tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate
• tert-butyl 3-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate
• SB12171
• AK171055
• 1-Boc-3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]me
• CID 59599447
• (1-((1-(TERT-BUTOXYCARBONYL)AZETIDIN-3-YL)METHYL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 1-Azetidinecarboxylic acid, 3-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]-, 1,1-dimethylethyl ester
• 1-[(1-Boc-3-azetidinyl)methyl]pyrazole-4-boronic Acid Pinacol Ester
• 1,1-Dimethylethyl 3-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]-1-azetidinecarboxylate (ACI)
• 2-[1-[(1-Bocazetidin-3-yl)methyl]-1H-pyrazol-4-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,1-Dimethylethyl 3-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]-1-azetidinecarboxylate
• TERT-BUTYL 3-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOL-1-YL]METHYL}AZETIDINE-1-CARBOXYLATE
• SY244889
• tert-butyl 3-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate; tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate
• F2167-4696
• A1-08988
• CS-0048331
• MFCD18383284
• 877399-31-0
• AKOS025289667
• P15569
• tert-Butyl3-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)azetidine-1-carboxylate
• SCHEMBL12101515
• 1-Boc-3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine
• DTXSID801106277
• DS-7600
• 3-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-ylmethyl]-azetidine-1-carboxylic acid tert-butyl ester
• CKB39931
• C18H30BN3O4
• tert-butyl 3-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]azetidine-1-carboxylate
• tert-butyl-3-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)azetidine-1-carboxylate

• MDL： MFCD18383284
• Inchi： 1S/C18H30BN3O4/c1-16(2,3)24-15(23)21-9-13(10-21)11-22-12-14(8-20-22)19-25-17(4,5)18(6,7)26-19/h8,12-13H,9-11H2,1-7H3
• InChI Key： DOHIZYSNAUZWCR-UHFFFAOYSA-N
• SMILES： O=C(N1CC(CN2C=C(B3OC(C)(C)C(C)(C)O3)C=N2)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 363.2329366g/mol
• Monoisotopic Mass: 363.2329366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 473.4±15.0 °C at 760 mmHg
• Flash Point: 240.1±20.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• pka: 1.98±0.10(Predicted)

tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C